Benzoic acid, m-(2,3-dihydroxypropoxy)-, methyl ester

• CAS RN: 67032-33-1
• Molecular Formula: C11H14O5
• Molecular Weight: 226.23 g/mol
• IUPAC Name: methyl 3-(2,3-dihydroxypropoxy)benzoate
• InChI: InChI=1S/C11H14O5/c1-15-11(14)8-3-2-4-10(5-8)16-7-9(13)6-12/h2-5,9,12-13H,6-7H2,1H3
• InChI Key: APZIDRCACRTPAG-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=CC=C1)OCC(CO)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Benzoic acid, m-(2,3-dihydroxypropoxy)-, methyl ester

Description

Benzoic acid, m-(2,3-dihydroxypropoxy)-, methyl ester is a bioactive chemical.

Scientific Research Applications

Polymer Synthesis

Benzoic acid, m-(2,3-dihydroxypropoxy)-, methyl ester plays a role in the synthesis of well-defined condensation polymers. The inductive effect-assisted chain-growth polycondensation was explored, focusing on extending the synthesis of well-defined condensation polymers from para-substituted polymers to meta-substituted ones (Sugi et al., 2005).

Metabolic Studies

This compound is also involved in metabolic studies. For instance, the metabolism of benzoic acid in horses was examined, revealing the presence of 3-hydroxy-3-phenylpropionic acid methyl ester as a metabolite, providing insights into the metabolic interrelationships between xenobiotic acids and fatty acids (Marsh et al., 1982).

Pharmacokinetics

In pharmacokinetics, the behavior of this compound in rats following intravenous and oral administrations was studied, revealing its rapid distribution in rat plasma and providing essential data on its bioavailability (Xu et al., 2020).

Analytical Chemistry

It's used in analytical chemistry, for instance, in the determination of benzoic acid in soft drinks by gas chromatography with an on-line pyrolytic methylation technique (Pan et al., 2005).

Chemical Synthesis

Benzoic acid, m-(2,3-dihydroxypropoxy)-, methyl ester is also important in chemical synthesis. For example, a study focused on the synthesis and antibacterial activity of novel 3-hydroxy benzoic acid hybrid derivative, emphasizing its potential as a chemotherapeutic agent (Satpute et al., 2018).

Synthesis routes and methods

Procedure details

A solution of Example 460A (0.3 g, 1.5 mmol), 4-methylmorpholine N-oxide (0.55 g, 4.5 mmol) and osmium tetroxide (4 wt % solution in water 0.1 mL, 0.015 mmol) in 9:1/acetone:water was stirred at room temperature for 48 h. The reaction was quenched with 10% Na2S2O3 and stirred for 15 minutes, extracted with ethyl acetate, washed with brine, dried (Na2SO4), and concentrated to give the title compound.